Cas no 1807112-04-4 (Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate
• CAS No: 1807112-04-4
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4874816
• Update Time: 2025-09-28

Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate

• Inchi： 1S/C10H7F3N2O2/c1-2-17-10(16)7-5(3-14)8(9(12)13)15-4-6(7)11/h4,9H,2H2,1H3
• InChI Key： UPCFCFXKKDTSMM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(C#N)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate (CAS No. 1807112-04-4)

Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate, with the CAS number 1807112-04-4, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely utilized in drug discovery due to their structural versatility and bioactivity. The presence of both cyano and difluoromethyl groups in its structure enhances its potential as a building block for designing novel bioactive molecules. Researchers are particularly interested in its applications for kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and infectious disease treatment.

The molecular formula of Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate reflects its unique functional groups: a cyano (-CN) moiety at the 3-position, a difluoromethyl (-CF2H) group at the 2-position, and a fluorine atom at the 5-position of the pyridine ring. These substituents contribute to its electron-withdrawing properties, making it a valuable intermediate in organofluorine chemistry. Recent studies highlight its role in the synthesis of protease inhibitors, a hot topic in the context of emerging viral diseases. The compound’s ester group further allows for derivatization, enabling researchers to explore its utility in prodrug development—a trending area in drug delivery optimization.

From a synthetic chemistry perspective, CAS 1807112-04-4 is often employed in cross-coupling reactions and nucleophilic substitutions, leveraging its pyridine core for regioselective modifications. Its stability under mild reaction conditions makes it a preferred choice for high-throughput screening libraries, addressing the growing demand for rapid drug candidate identification. Industry experts frequently search for "fluoropyridine synthesis" and "difluoromethylated intermediates," underscoring the relevance of this compound in modern medicinal chemistry. Additionally, its potential in crop protection chemicals aligns with sustainable agriculture trends, as fluorinated compounds often exhibit enhanced pesticidal activity with lower environmental persistence.

The physicochemical properties of Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate—such as its moderate lipophilicity and molecular weight—make it suitable for bioisostere strategies in drug design. This aligns with frequent search queries like "bioisosteric replacement examples" and "fluorine in drug discovery." Its carboxylate ester functionality also enables hydrolysis to carboxylic acids, a transformation critical for optimizing pharmacokinetic profiles. Notably, the compound’s fluorine atoms improve metabolic stability, a key consideration in the development of long-acting therapeutics, a trending focus in chronic disease management.

In analytical chemistry, CAS 1807112-04-4 is characterized using techniques like NMR spectroscopy and mass spectrometry, with its 19F-NMR signals providing distinct fingerprints for quality control. The rise of "fluorine NMR in drug analysis" as a search term highlights the importance of such methodologies. Furthermore, the compound’s compatibility with continuous flow chemistry—a sustainable synthesis approach—positions it as a candidate for green chemistry applications, addressing industry demands for eco-friendly processes.

In summary, Ethyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-4-carboxylate (1807112-04-4) exemplifies the intersection of fluorine chemistry and drug discovery. Its multifaceted applications, from kinase inhibitor scaffolds to agrochemical intermediates, resonate with current research priorities. As the scientific community increasingly explores "fluorinated building blocks" and "pyridine derivatives in medicine," this compound remains a pivotal tool for innovation in life sciences and material engineering.